N-methyl-2-(3-(phenylsulfonyl)propanamido)thiophene-3-carboxamide
Description
N-methyl-2-(3-(phenylsulfonyl)propanamido)thiophene-3-carboxamide, also known as MPTC, is a synthetic compound that has gained attention in the scientific community due to its potential applications in biomedical research. MPTC is a thiophene derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further study.
Scientific Research Applications
Activity Coefficients and Separation Applications
N-methyl-2-(3-(phenylsulfonyl)propanamido)thiophene-3-carboxamide, due to its structural properties, may be relevant in studies similar to those on the activity coefficients at infinite dilution of organic solvents in ionic liquids. Such studies are crucial for understanding solvent behaviors in separations, particularly in the separation of hexane/hex-1-ene, cyclohexane/cyclohexene, and ethylbenzene/styrene, showcasing the compound's potential in facilitating or improving separation processes in chemical engineering and related fields (Domańska, Wlazło, & Karpińska, 2016).
Microbial Degradation and Environmental Impact
Research into the microbial degradation of polyfluoroalkyl chemicals has highlighted the importance of understanding how various compounds, potentially including derivatives of N-methyl-2-(3-(phenylsulfonyl)propanamido)thiophene-3-carboxamide, interact with the environment. Such studies are essential for assessing the environmental fate and effects of these compounds, especially in relation to their biodegradability and potential to form toxic degradation products (Liu & Avendaño, 2013).
Antibacterial Activity
The antibacterial activity of compounds containing thiophene or chromene moieties, which are structurally related to N-methyl-2-(3-(phenylsulfonyl)propanamido)thiophene-3-carboxamide, has been reviewed. These compounds display significant potential against pathogenic microbes, suggesting that modifications to the core structure of N-methyl-2-(3-(phenylsulfonyl)propanamido)thiophene-3-carboxamide could yield promising antibacterial agents (Rathore et al., 2021).
Synthesis and Chemical Properties
The synthesis and chemical properties of thiophenes, to which N-methyl-2-(3-(phenylsulfonyl)propanamido)thiophene-3-carboxamide is related, have been extensively studied. Recent advancements in the synthesis of thiophene derivatives highlight the compound's relevance in medicinal chemistry and its potential applications across antimicrobial, anticancer, and anti-inflammatory activities. These studies underscore the versatility and importance of thiophene derivatives in drug development and organic chemistry (Xuan, 2020).
properties
IUPAC Name |
2-[3-(benzenesulfonyl)propanoylamino]-N-methylthiophene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O4S2/c1-16-14(19)12-7-9-22-15(12)17-13(18)8-10-23(20,21)11-5-3-2-4-6-11/h2-7,9H,8,10H2,1H3,(H,16,19)(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BYRDSYLHCQIKPD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=C(SC=C1)NC(=O)CCS(=O)(=O)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-methyl-2-(3-(phenylsulfonyl)propanamido)thiophene-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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